Cas no 175136-67-1 (4-Methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-Methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 175136-67-1
• MF: C₄H₅N₃OS
• MW: 143.166998624802
• MDL: MFCD00052214
• CID: 134251
• PubChem ID: 2776853
• Update Time: 2025-04-19

4-Methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,2,3-thiadiazole-5-carboxamide
• 1,2,3-Thiadiazole-5-carboxamide,4-methyl-
• 4-methylthiadiazole-5-carboxamide
• BUTTPARK 75\08-05
• 1,2,3-Thiadiazole-5-carboxamide,4-methyl-(9CI)
• 4-Methyl-1,2,3-thiadiazole-5-carboxamide ,97%
• J-515686
• 1,2,3-Thiadiazole-5-carboxamide,4-methyl-(9CI);4-Methyl-1,2,3-thiadiazole-5-carboxamide
• EN300-1250182
• A26563
• SR-03000002911-1
• 1,2,3-Thiadiazole-5-carboxamide, 4-methyl-
• SJWSGYOCBFJBAX-UHFFFAOYSA-N
• DTXSID60380274
• SCHEMBL4779258
• CS-0308590
• AKOS006221633
• FT-0687880
• SR-03000002911
• 175136-67-1
• MFCD00052214
• AC-37187
• PS-4315
• DB-064992

• MDL： MFCD00052214
• Inchi： 1S/C4H5N3OS/c1-2-3(4(5)8)9-7-6-2/h1H3,(H2,5,8)
• InChI Key： SJWSGYOCBFJBAX-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C)N=N1

Computed Properties

• Exact Mass: 143.01500
• Monoisotopic Mass: 143.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 97.1A^2

Experimental Properties

• Density: 1.426
• Boiling Point: 306.3°C at 760 mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.605
• PSA: 97.11000
• LogP: 0.64570

4-Methyl-1,2,3-thiadiazole-5-carboxamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides